Cas no 823802-19-3 (3H-Phenothiazin-3-one, 8-chloro-7-(1-methylethoxy)-)

• Product name: 3H-Phenothiazin-3-one, 8-chloro-7-(1-methylethoxy)-
• CAS No: 823802-19-3
• MF: C₁₅H₁₂ClNO₂S
• MW: 305.779281616211
• CID: 692818
• PubChem ID: 71418917

3H-Phenothiazin-3-one, 8-chloro-7-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3H-Phenothiazin-3-one, 8-chloro-7-(1-methylethoxy)-
• 8-chloro-7-propan-2-yloxyphenothiazin-3-one
• DTXSID60838200
• 8-Chloro-7-[(propan-2-yl)oxy]-3H-phenothiazin-3-one
• 823802-19-3

• Inchi： InChI=1S/C15H12ClNO2S/c1-8(2)19-13-7-15-12(6-10(13)16)17-11-4-3-9(18)5-14(11)20-15/h3-8H,1-2H3
• InChI Key： AZCMWZRNBGHIHY-UHFFFAOYSA-N
• SMILES： CC(C)OC1=C(C=C2C(=C1)SC3=CC(=O)C=CC3=N2)Cl

Computed Properties

• Exact Mass: 305.0277275g/mol
• Monoisotopic Mass: 305.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64Ų